Cas no 1394129-94-2 (methyl 3,3-difluorocyclopentane-1-carboxylate)

Methyl 3,3-difluorocyclopentane-1-carboxylate is a fluorinated cyclopentane derivative with applications in pharmaceutical and agrochemical synthesis. The presence of two fluorine atoms at the 3-position enhances its reactivity and stability, making it a valuable intermediate for constructing complex molecules. The ester functional group allows for further derivatization, enabling versatile downstream modifications. Its rigid cyclopentane backbone contributes to stereochemical control in synthetic routes. The compound is particularly useful in medicinal chemistry for introducing fluorinated motifs, which can improve metabolic stability and bioavailability in drug candidates. High purity grades are available to meet stringent research and industrial requirements.

methyl 3,3-difluorocyclopentane-1-carboxylate structure

1394129-94-2 structure

Product Name:methyl 3,3-difluorocyclopentane-1-carboxylate

CAS No:1394129-94-2

MF:C₇H₁₀F₂O₂

MW:164.149909496307

MDL:MFCD22572330

CID:1016066

PubChem ID:71742948

Update Time:2025-05-21

methyl 3,3-difluorocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3,3-difluorocyclopentanecarboxylate
- methyl 3,3-difluorocyclopentane-1-carboxylate
- ADUIVPFOAZXVOE-UHFFFAOYSA-N
- PB28917
- methyl3,3-difluorocyclopentanecarboxylate
- AB0050289
- Z1949076243
- Cyclopentanecarboxylic acid, 3,3-difluoro-, methyl ester
- SCHEMBL16048822
- CS-0049140
- EN300-192032
- SY042381
- SB20710
- AS-41266
- 1394129-94-2
- Z1551957673
- DTXSID30857266
- MFCD22572330
- AKOS025146662
- DB-297911
- AMY26561
- SB20711
- A886009
- MDL： MFCD22572330
- Inchi： 1S/C7H10F2O2/c1-11-6(10)5-2-3-7(8,9)4-5/h5H,2-4H2,1H3
- InChI Key： ADUIVPFOAZXVOE-UHFFFAOYSA-N
- SMILES： FC1(CCC(C(=O)OC)C1)F

Computed Properties

Exact Mass: 164.06488588g/mol
Monoisotopic Mass: 164.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 1.6

methyl 3,3-difluorocyclopentane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM104671-1g	methyl 3,3-difluorocyclopentane-1-carboxylate	1394129-94-2	95%+	1g	$240	2021-08-06
Chemenu	CM104671-5g	methyl 3,3-difluorocyclopentane-1-carboxylate	1394129-94-2	95%+	5g	$715	2021-08-06
Chemenu	CM104671-10g	methyl 3,3-difluorocyclopentane-1-carboxylate	1394129-94-2	95%+	10g	$1155	2021-08-06
Chemenu	CM104671-25g	methyl 3,3-difluorocyclopentane-1-carboxylate	1394129-94-2	95%+	25g	$2178	2021-08-06
Chemenu	CM104671-1g	methyl 3,3-difluorocyclopentane-1-carboxylate	1394129-94-2	95%+	1g	$***	2023-03-30
Chemenu	CM104671-5g	methyl 3,3-difluorocyclopentane-1-carboxylate	1394129-94-2	95%+	5g	$***	2023-03-30
Chemenu	CM104671-10g	methyl 3,3-difluorocyclopentane-1-carboxylate	1394129-94-2	95%+	10g	$***	2023-03-30
Chemenu	CM104671-25g	methyl 3,3-difluorocyclopentane-1-carboxylate	1394129-94-2	95%+	25g	$2178	2022-09-08
Apollo Scientific	PC904108-250mg	Methyl 3,3-difluorocyclopentanecarboxylate	1394129-94-2	95%	250mg	£200.00	2025-02-22
Apollo Scientific	PC904108-1g	Methyl 3,3-difluorocyclopentanecarboxylate	1394129-94-2	95%	1g	£445.00	2025-02-22

methyl 3,3-difluorocyclopentane-1-carboxylate Related Literature

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Additional information on methyl 3,3-difluorocyclopentane-1-carboxylate

Comprehensive Overview of Methyl 3,3-Difluorocyclopentane-1-carboxylate (CAS No. 1394129-94-2): Properties, Applications, and Industry Insights

Methyl 3,3-difluorocyclopentane-1-carboxylate (CAS No. 1394129-94-2) is a fluorinated cyclic ester with growing significance in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorocyclopentane backbone, has garnered attention for its potential as a versatile building block in synthetic chemistry. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for drug discovery programs targeting improved bioavailability.

In recent years, the demand for fluorinated organic compounds like methyl 3,3-difluorocyclopentane carboxylate has surged due to their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "synthesis of fluorinated cyclopentane derivatives" or "CAS 1394129-94-2 supplier," reflecting industry interest. The compound’s molecular weight (178.13 g/mol) and boiling point (~200°C) are critical parameters for process optimization in scale-up production.

Environmental considerations have also shaped discussions around sustainable fluorination methods. A 2023 study highlighted electrochemical fluorination as an eco-friendly alternative for compounds like 3,3-difluorocyclopentane carboxylate. This aligns with the "green chemistry in fluorine incorporation" trend, a top search query among medicinal chemists. The ester’s hydrolytic stability further makes it suitable for prodrug development, addressing another hot topic: "improving drug half-life with fluorinated motifs."

From a commercial perspective, methyl 3,3-difluorocyclopentanecarboxylate is cataloged by major chemical suppliers under fine chemical classifications. Analytical data (e.g., GC purity >98%, NMR confirmed structure) is often requested in procurement inquiries. The compound’s role in peptide mimetics and kinase inhibitor scaffolds has been explored in recent patent literature, particularly for oncology targets.

Future research directions may focus on enantioselective synthesis of this compound, as chirality plays a pivotal role in its biological activity. The keyword "chiral methyl difluorocyclopentane carboxylate" has seen a 40% increase in search volume since 2022, indicating growing academic interest. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability, a detail frequently overlooked in technical discussions.